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Compound of Interest

Compound Name: cis-1,2-Cyclohexanediol

Cat. No.: B155557

This guide provides an in-depth overview of the core physical properties of cis-1,2-
Cyclohexanediol, tailored for researchers, scientists, and professionals in drug development.
It includes a summary of quantitative data, detailed experimental protocols for property
determination, and a logical workflow for its characterization.

Core Physical and Chemical Properties

cis-1,2-Cyclohexanediol is a cyclic organic compound notable for its two hydroxyl groups on
adjacent carbons in a cis configuration. This structure significantly influences its physical and
chemical behavior, particularly its polarity and hydrogen bonding capabilities.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of cis-1,2-Cyclohexanediol.
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Property Value Notes
Molecular Formula CeH1202
Molecular Weight 116.16 g/mol [11[2][3]
White to almost white
Appearance crystalline powder or flakes.[1]
[21[3]
] ] Arange of 98-101 °C is also
Melting Point 97-101 °C
reported.[2]
N ] Another source reports 120 °C
Boiling Point 116 °C at 13 mmHg[1][4]
at 15 torr.[2]
) An estimated value of 1.0297
Density 1.183 g/cm3[2]

is also available.[4][5]

Water Solubility

Soluble.[2][6]

Moderately soluble due to
hydrogen bonding from
hydroxyl groups.[6]

Solubility in Organic Solvents

Soluble in methanol and
ethanol.[1][4][5][6]

pKa

14.49 + 0.40 (Predicted)

[4]115]

Vapor Pressure

0.01 mmHg

[3]

Spectral Data
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Spectrum Type Key Peaks/Shifts (Solvent)

Chemical shifts are available in databases for
solvents like CDCIs and D20.[7][8]

1H NMR

Chemical shifts have been recorded in CDCls
and D20.[7][8]

13C NMR

In CCla4, a peak at 3628 cm~1 is attributed to the
free OH group, and a peak around 3590 cm~1

Infrared (IR
(R) corresponds to the intramolecularly bonded OH

group.[9]

Experimental Protocols

Detailed methodologies for determining the key physical properties of cis-1,2-
Cyclohexanediol are outlined below.

Determination of Melting Point

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For a pure crystalline solid, this occurs over a narrow range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes

Thermometer

Mortar and pestle
Procedure:

e Ensure the cis-1,2-Cyclohexanediol sample is dry and finely powdered. If necessary, gently
grind the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
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» Place the capillary tube into the heating block or oil bath of the melting point apparatus.
e Heat the sample at a steady rate of approximately 10-20 °C per minute initially.

o As the temperature approaches the expected melting point (around 90 °C), reduce the
heating rate to 1-2 °C per minute to ensure accurate determination.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point (Reduced Pressure)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding pressure. Since cis-1,2-Cyclohexanediol has a high boiling point at atmospheric
pressure, it is determined under reduced pressure to prevent decomposition.

Apparatus:

Short-path distillation apparatus

Round-bottom flask

Thermometer and adapter

Vacuum pump and manometer

Heating mantle

Procedure:

Place a small amount of cis-1,2-Cyclohexanediol into the round-bottom flask.

Assemble the short-path distillation apparatus, ensuring all joints are properly sealed.

Position the thermometer bulb just below the side arm leading to the condenser.

Connect the apparatus to a vacuum pump and reduce the pressure to the desired level (e.g.,
13 mmHg).
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» Begin heating the sample gently.

e Record the temperature at which the liquid boils and a steady stream of condensate is
observed on the thermometer bulb. This temperature is the boiling point at the recorded
pressure.

Determination of Solubility

Principle: Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous
solution. This is a qualitative assessment.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, methanol, ethanol, diethyl ether)

Procedure:

e Place approximately 10 mg of cis-1,2-Cyclohexanediol into a small test tube.
e Add 1 mL of the chosen solvent to the test tube.

 Vigorously shake or vortex the test tube for 1-2 minutes.

o Observe the mixture. If the solid completely disappears, the compound is considered
soluble. If a solid remains, it is insoluble. If some dissolves, it is partially soluble.[10][11][12]
[13][14]

» Repeat this process for each solvent to be tested.

Spectroscopic Analysis

a) Nuclear Magnetic Resonance (NMR) Spectroscopy
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Principle: NMR spectroscopy provides detailed information about the molecular structure of a
compound by observing the magnetic properties of atomic nuclei.

Apparatus:

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., CDCls, D20)

Pipettes
Procedure for tH and 3C NMR:

e Dissolve 5-10 mg of cis-1,2-Cyclohexanediol in approximately 0.7 mL of a suitable
deuterated solvent in a small vial.

o Transfer the solution to a clean, dry NMR tube.
e Place the NMR tube in the spectrometer.

e Acquire the *H and 3C NMR spectra according to the instrument's standard operating
procedures.

e Process the spectra to determine chemical shifts, integration (for *H), and coupling
constants.

b) Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which
causes vibrations of the chemical bonds. This provides information about the functional groups
present.

Apparatus:

e FTIR spectrometer
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o Sample holder (e.g., KBr pellet press or ATR accessory)
e Mortar and pestle (for KBr pellet)

Procedure (KBr Pellet Method):

Thoroughly mix a small amount (1-2 mg) of cis-1,2-Cyclohexanediol with approximately
100 mg of dry KBr powder in a mortar.

o Press the mixture into a thin, transparent pellet using a hydraulic press.
» Place the pellet in the sample holder of the FTIR spectrometer.
e Acquire the IR spectrum, typically in the range of 4000-400 cm~1.

« ldentify the characteristic absorption bands, particularly for the O-H and C-O functional
groups.

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a sample of cis-1,2-Cyclohexanediol.
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Initial Characterization

Sample of cis-1,2-Cyclohexanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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